Cas no 1020240-39-4 (1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1020240-39-4
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 3042638
• PubChem ID: 75355715
• Update Time: 2025-06-11

1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-(3-chlorophenyl)-3-methyl-
• 1-(3-chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• 2-(3-CHLOROPHENYL)-5-METHYLPYRAZOLE-3-CARBOXYLIC ACID
• CS-0196460
• 1020240-39-4
• DB-146495
• E84234
• BS-26095

• Inchi： 1S/C11H9ClN2O2/c1-7-5-10(11(15)16)14(13-7)9-4-2-3-8(12)6-9/h2-6H,1H3,(H,15,16)
• InChI Key： MVKFGYKGLXZAIV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(C(O)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 236.035255g/mol
• Monoisotopic Mass: 236.035255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.65g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic Acid (CAS No. 1020240-39-4)

1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1020240-39-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid is defined by its pyrazole core, which is substituted with a 3-chlorophenyl group and a methyl group. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in various biological systems and its potential as a drug candidate.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their diverse pharmacological activities. For instance, 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management. The anti-inflammatory activity of this compound is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid could be further developed as a novel therapeutic agent for cancer treatment.

The synthesis of 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 3-chlorobenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization with an acetylene derivative to yield the pyrazole ring. Subsequent functionalization steps can then introduce the carboxylic acid moiety. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical considerations for industrial production.

The biological activity of 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid has been evaluated using various in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively inhibit the proliferation of cancer cell lines derived from different tissues, including breast, lung, and colon cancers. Furthermore, in vivo studies using animal models have shown that 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid can reduce tumor growth and improve survival rates without significant toxicity.

The pharmacokinetic properties of 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid are also an important aspect of its evaluation as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is rapidly distributed to various tissues following administration. The compound is metabolized primarily through hepatic enzymes, with the major metabolites being excreted via urine and feces.

In conclusion, 1-(3-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1020240-39-4) is a promising compound with diverse biological activities that make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antitumor properties, coupled with favorable pharmacokinetic profiles, position it as a potential therapeutic agent for treating inflammatory diseases and cancer. Ongoing research continues to explore new applications and optimize its therapeutic potential.